Cas no 2177060-47-6 (2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole)

2-[1-(2-Chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole is a heterocyclic compound featuring a triazole moiety linked to an azetidine ring, which is further functionalized with a 2-chloro-4-fluorobenzoyl group. This structure confers potential utility in medicinal chemistry and agrochemical research due to its balanced lipophilicity and electronic properties. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity in target interactions. The azetidine scaffold contributes to conformational rigidity, while the triazole ring offers stability and hydrogen-bonding capabilities. This compound is suitable for further derivatization or as a key intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors or receptor modulators.
2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole structure
2177060-47-6 structure
Product Name:2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
CAS No:2177060-47-6
MF:C12H10ClFN4O
MW:280.68540430069
CID:5339140
Update Time:2025-06-07

2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-chloro-4-fluorophenyl)[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]-
    • 2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole
    • Inchi: 1S/C12H10ClFN4O/c13-11-5-8(14)1-2-10(11)12(19)17-6-9(7-17)18-15-3-4-16-18/h1-5,9H,6-7H2
    • InChI Key: VVLDNYDKGJYQGP-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(F)C=C1Cl)(N1CC(N2N=CC=N2)C1)=O

2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole Pricemore >>

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Additional information on 2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2177060-47-6 and Product Name: 2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole

Compound with the CAS number 2177060-47-6 and the product name 2-[1-(2-chloro-4-fluorobenzoyl)azetidin-3-yl]-2H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a triazole ring, which is a well-known pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and bioavailability. The presence of a benzoyl group further modifies its pharmacological profile, making it a promising candidate for drug development.

The azetidinyl moiety in the compound's structure contributes to its distinctive chemical properties. Azetidine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in bioactive molecules. The combination of these structural components—triazole, benzoyl, and azetidinyl—creates a multifaceted scaffold that can interact with biological targets in novel ways. This complexity has fueled interest in exploring its potential applications in the treatment of various diseases.

Recent research has highlighted the importance of triazole-containing compounds in drug discovery. The triazole ring is not only stable but also capable of forming hydrogen bonds and hydrophobic interactions, which are crucial for effective drug-receptor binding. In particular, studies have shown that triazole derivatives exhibit significant activity against a range of pathogens and can modulate inflammatory responses. The compound under discussion leverages these properties, making it a valuable asset in the quest for novel therapeutic agents.

The 2-chloro-4-fluorobenzoyl group is another critical feature of this compound that contributes to its pharmacological activity. Chloro and fluoro substituents are frequently incorporated into drug molecules due to their ability to improve metabolic stability and binding affinity. The presence of these substituents in the benzoyl group suggests that this compound may exhibit enhanced bioavailability and prolonged half-life upon administration. These attributes are particularly desirable in pharmaceuticals, as they can lead to more effective and sustainable treatment regimens.

In vitro studies have begun to elucidate the mechanisms by which this compound exerts its effects. Initial investigations suggest that it may interact with specific enzymes or receptors involved in disease pathways. For instance, the triazole ring could potentially inhibit enzymes such as kinases or phosphodiesterases, while the benzoyl group might modulate receptor activity. These interactions could lead to therapeutic benefits in conditions such as cancer, inflammation, or infectious diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including transition-metal-catalyzed reactions and protecting group strategies, have been employed to construct the complex molecular framework efficiently. This synthetic approach not only highlights the ingenuity of modern chemical methodology but also paves the way for further modifications and derivatization of the compound.

One of the most exciting aspects of this compound is its potential for further development into a clinical candidate. Researchers are exploring various derivatives to optimize its pharmacological properties further. By modifying substituents or introducing additional functional groups, it may be possible to enhance its potency, selectivity, or solubility. Such modifications are essential steps in the drug discovery process and could lead to novel treatments for unmet medical needs.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, enzyme inhibition kinetics, and potential side effects. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and make more informed decisions about how to proceed with preclinical studies.

Preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models. These studies aim to provide evidence supporting its potential as a therapeutic agent before human trials can begin. Initial results have been promising, showing that it exhibits favorable pharmacokinetic profiles and minimal toxicity at tested doses. Such findings bolster confidence in its clinical potential and justify further investment into its development.

The broader implications of this research extend beyond individual compounds like this one. The methodologies developed during its synthesis and characterization can be applied to other molecules with similar structural motifs. This underscores the importance of fundamental research in pharmaceutical chemistry—how advancements in one area can have far-reaching benefits across multiple disciplines.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to develop targeted therapies like this one. The integration of interdisciplinary approaches—combining organic synthesis, medicinal chemistry, computational biology, and pharmacology—has been key to unlocking new possibilities for treating complex diseases. This compound stands as a testament to these collaborative efforts and represents a beacon of hope for future medical breakthroughs.

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